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Compound of Interest

Compound Name: 2,5-Difluorophenylboronic acid

Cat. No.: B069649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information for 2,5-
Difluorophenylboronic acid, a compound frequently utilized in pharmaceutical research and

development. The following sections detail the potential hazards, handling procedures, and

emergency responses associated with this substance to ensure its safe use in a laboratory

setting.

Chemical Identification and Physical Properties
Identifier Value

Chemical Name 2,5-Difluorophenylboronic acid

Synonyms 2,5-Difluorobenzeneboronic acid

CAS Number 193353-34-3

Molecular Formula C6H5BF2O2

Molecular Weight 157.91 g/mol

Appearance Solid

Melting Point 105-110 °C

Hazard Identification and Classification
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2,5-Difluorophenylboronic acid is classified as a hazardous substance. The following table

summarizes its classification according to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Signal Word:Warning

Hazard Pictograms:

Safe Handling and Storage
Adherence to proper handling and storage protocols is paramount to minimize risk.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 2,5-Difluorophenylboronic acid to

determine the appropriate level of personal protection. The following recommendations are

based on standard laboratory practices for hazardous chemicals.
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Protection Type Specification

Eye Protection Goggles (European standard - EN 166)

Hand Protection Protective gloves

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure

Respiratory Protection

Not required under normal use conditions with

adequate ventilation. For large scale or

emergency use, a NIOSH/MSHA or European

Standard EN 136 approved respirator is

recommended

Engineering Controls
Ensure adequate ventilation, especially in confined areas.

Storage Conditions
Store in a tightly closed container in a dry and well-ventilated place.

Emergency Procedures
A clear understanding of emergency protocols is essential when working with 2,5-
Difluorophenylboronic acid.

First-Aid Measures
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Exposure Route First-Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention.

Ingestion Clean mouth with water. Get medical attention.

Inhalation

Remove from exposure, lie down. Remove to

fresh air. If breathing is difficult, give oxygen. If

not breathing, give artificial respiration. Get

medical attention.

Experimental Protocols and Workflows
The following diagrams illustrate the logical workflows for handling and responding to incidents

involving 2,5-Difluorophenylboronic acid.
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Preparation

Handling

Storage & Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Proceed

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Proceed

Avoid Contact with Skin, Eyes, and Clothing Avoid Inhaling Dust

Store in a Tightly Closed Container
in a Dry, Well-Ventilated Area

After Use After Use

Dispose of Waste According to
Institutional and Local Regulations

When Necessary
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Eye Contact Skin Contact Inhalation Ingestion

Exposure Event Occurs

Rinse Immediately with Water
for at least 15 minutes

Eye Contact

Wash Off Immediately
with Soap and Water

Skin Contact

Move to Fresh Air

Inhalation

Clean Mouth with Water

Ingestion

Seek Medical Attention Remove Contaminated Clothing

Seek Medical Attention

If Breathing is Difficult, Give Oxygen If Not Breathing, Give Artificial Respiration

Seek Medical Attention

Seek Medical Attention

Click to download full resolution via product page

To cite this document: BenchChem. [Technical Safety Guide: 2,5-Difluorophenylboronic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069649#2-5-difluorophenylboronic-acid-safety-data-
sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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